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Compound of Interest

Compound Name: 4-Fluoro-2-(trifluoromethyl)phenol

Cat. No.: B144575 Get Quote

Essential Safety and Handling Guide for 4-Fluoro-2-
(trifluoromethyl)phenol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Fluoro-2-(trifluoromethyl)phenol. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Identifier and Properties

Property Value

Molecular Formula C7H4F4O[1]

Molecular Weight 180.10 g/mol [1]

CAS Number 130047-19-7[1]

Appearance White Solid[2]

Odor Phenolic[2]

Hazard Classification
4-Fluoro-2-(trifluoromethyl)phenol is classified with the following hazards:
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Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1][2]

Skin Corrosion/Irritation (Category 1C): Causes severe skin burns and eye damage.[1][2]

Serious Eye Damage/Irritation (Category 1): Causes serious eye damage.[1]

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is critical. The following step-by-step guide outlines the

safe handling of 4-Fluoro-2-(trifluoromethyl)phenol.

1. Engineering Controls:

Always handle 4-Fluoro-2-(trifluoromethyl)phenol in a properly functioning chemical fume

hood to minimize inhalation exposure.[3]

Ensure an eyewash station and safety shower are readily accessible and in close proximity

to the workstation.[3]

2. Personal Protective Equipment (PPE):

A comprehensive PPE strategy is essential to minimize exposure.[3] The following personal

protective equipment must be worn at all times when handling this chemical.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles should meet ANSI

Z87.1 standards. A face shield

should be worn over safety

glasses, especially when there

is a risk of splashing.[3]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves may

offer short-term protection. For

prolonged contact, consult the

glove manufacturer’s chemical

resistance guide for the most

suitable material.[3] Gloves

must be inspected prior to use.

[4]

Body Protection Laboratory Coat

A flame-resistant lab coat worn

over personal clothing is

recommended. The coat

should be fully buttoned to

maximize skin coverage.[3]

Foot Protection Closed-Toe Shoes
Shoes must cover the entire

foot.[3]

Respiratory Protection Air-Purifying Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if working

outside of a fume hood or if

there is a risk of aerosol

generation.[3]

3. Handling Procedures:

Avoid breathing dust or vapors.[5]

Do not eat, drink, or smoke when using this product.[2]
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Wash hands and any exposed skin thoroughly after handling.[2][3]

Keep the container tightly closed when not in use.[2][5]

Emergency and First Aid Measures
Immediate medical attention is required for all exposure incidents.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing for at least 15 minutes. Immediately call a POISON

CENTER or doctor/physician.[1]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower. Wash off immediately with soap and plenty of water. Call a physician immediately.[1]

[2]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Drink plenty of water. Never give

anything by mouth to an unconscious person. Immediate medical attention is required.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2][6]

Disposal Plan
Proper disposal of 4-Fluoro-2-(trifluoromethyl)phenol and its containers is crucial to prevent

environmental contamination and ensure safety.

1. Spill Cleanup:

For small spills, sweep up the solid material, avoiding dust formation, and shovel it into

suitable, labeled containers for disposal.[1]

For large spills, evacuate the area and contact emergency services.[3]

Do not let the chemical enter drains.[7]

2. Waste Disposal:
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Dispose of contents and containers to an approved waste disposal plant.[2]

Excess and expired materials should be offered to a licensed hazardous material disposal

company.[4]

Ensure that all Federal and Local regulations regarding the disposal of this material are

followed.[4]

Contaminated packaging should be disposed of in the same manner as the product itself.[4]

[7]
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Caption: Workflow for the safe handling and disposal of 4-Fluoro-2-(trifluoromethyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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